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Compound of Interest

Compound Name: Ponceau MX

Cat. No.: B1216454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ponceau MX, a synthetic azo dye, has a long history of use in various scientific and industrial

applications. While its use as a food and cosmetic colorant has been discontinued in many

regions due to safety concerns, it remains a relevant compound in histological staining and

other research applications. This technical guide provides a comprehensive overview of

Ponceau MX, focusing on its synonyms, chemical properties, and detailed experimental

applications, particularly in the context of Masson's trichrome staining. The information is

presented to be of maximal utility for researchers, scientists, and professionals in drug

development who may encounter this dye in their work, either as a tool or as a compound of

interest for toxicological studies.

Chemical Identity and Synonyms
Ponceau MX is known by a multitude of synonyms in scientific literature and commercial

products. A clear understanding of these alternative names is crucial for accurate identification

and literature review. The compound is systematically named as the disodium salt of 3-

hydroxy-4-[(2,4-dimethylphenyl)azo]-2,7-naphthalenedisulfonic acid.

Table 1: Synonyms and Chemical Identifiers for Ponceau MX
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Identifier Type Identifier

Common Name Ponceau MX

IUPAC Name
disodium;4-[(2,4-dimethylphenyl)diazenyl]-3-

hydroxynaphthalene-2,7-disulfonate[1]

CAS Number 3761-53-3[1][2]

Chemical Formula C18H14N2Na2O7S2[1]

Molecular Weight 480.4 g/mol [1]

Colour Index (C.I.) Name Acid Red 26[2][3]

Colour Index (C.I.) Number 16150[3]

Alternative Names

Xylidine Ponceau, Ponceau 2R, Ponceau G,

Red R, Food Red 5, Acidal Ponceau G,

Ponceau de Xylidine[2][3][4]

Physicochemical Properties
The utility of Ponceau MX in various applications is dictated by its physicochemical properties.

It is a red azo dye that is readily soluble in water and slightly soluble in ethanol.[4] These

properties are essential for its use in aqueous staining solutions.

Table 2: Physicochemical Properties of Ponceau MX

Property Value Reference

Appearance Red powder/crystals [5]

Solubility in Water Readily soluble [4]

Solubility in Ethanol Slightly soluble [4]

Absorption Maximum (λmax) 499-503 nm [3]
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Experimental Applications: Masson's Trichrome
Staining
The primary application of Ponceau MX in modern scientific research is as a component of the

plasma stain in Masson's trichrome staining protocol. This histological technique is invaluable

for differentiating collagen from muscle and other cytoplasmic elements in tissue sections. In

this context, Ponceau MX, often in combination with acid fuchsin, stains cytoplasm, muscle,

and erythrocytes in shades of red.

Experimental Protocol: Masson's Trichrome Staining
The following is a detailed protocol for Masson's trichrome staining, adapted from established

methodologies.

Materials:

Fixative: Bouin's solution or 10% neutral buffered formalin.

Nuclear Stain: Weigert's iron hematoxylin.

Plasma Stain: A solution containing Ponceau MX (Xylidine Ponceau) and Acid Fuchsin.

Differentiating Agent: Phosphomolybdic acid or phosphotungstic acid solution.

Collagen Stain: Aniline blue or Light Green.

Acetic Acid Solution (1%)

Reagents for Deparaffinization and Rehydration: Xylene, and graded alcohols.

Mounting Medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.
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Transfer through two changes of 100% ethanol for 3 minutes each.

Hydrate through 95% and 70% ethanol for 1 minute each.

Rinse in running tap water.

Mordanting (for formalin-fixed tissues):

Immerse slides in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.

Wash in running tap water until the yellow color disappears.

Nuclear Staining:

Stain in Weigert's iron hematoxylin for 10 minutes.

Rinse in running warm tap water for 10 minutes.

Wash in distilled water.

Cytoplasmic Staining:

Stain in the Ponceau MX-Acid Fuchsin solution for 10-15 minutes.

Rinse with distilled water.

Differentiation:

Immerse in phosphomolybdic/phosphotungstic acid solution for 10-15 minutes, or until

collagen is no longer red.

Collagen Staining:

Without rinsing, transfer directly to the Aniline Blue or Light Green solution and stain for 5-

10 minutes.

Rinse briefly in distilled water.

Final Differentiation:
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Differentiate in 1% acetic acid solution for 2-5 minutes.

Dehydration and Mounting:

Dehydrate quickly through 95% ethanol and two changes of absolute ethanol.

Clear in two changes of xylene.

Mount with a suitable resinous mounting medium.

Expected Results:

Nuclei: Black

Cytoplasm, Muscle, Erythrocytes: Red/Pink

Collagen: Blue or Green (depending on the counterstain used)

Visualizing the Experimental Workflow
To clarify the logical progression of the Masson's Trichrome staining protocol, the following

workflow diagram is provided.
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Workflow for Masson's Trichrome Staining.
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Toxicological Profile
Ponceau MX is classified as a Group 2B carcinogen by the International Agency for Research

on Cancer (IARC), meaning it is possibly carcinogenic to humans. This classification is based

on sufficient evidence of carcinogenicity in animals. Studies have shown that oral

administration of Ponceau MX can lead to liver-cell tumors in mice and rats.[6] Due to these

concerns, its use in food and cosmetics has been largely phased out. For researchers handling

this compound, appropriate safety precautions, including the use of personal protective

equipment, are essential.

Table 3: Toxicological Data for Ponceau MX

Parameter Value Agency/Source

IARC Carcinogenicity

Classification

Group 2B (Possibly

carcinogenic to humans)
IARC

Proposition 65 Status

(California, USA)
Listed as causing cancer OEHHA

No Significant Risk Level

(NSRL)
200 µ g/day OEHHA[7]

Inhalation Unit Risk (µ g/cubic

meter)-1
1.3 E-6 OEHHA[7]

Oral Slope Factor (mg/kg-

day)-1
4.5 E-3 OEHHA[7]

Signaling Pathways and Biological Effects
Currently, there is a notable lack of research in the scientific literature detailing the specific

molecular signaling pathways that are directly modulated by Ponceau MX. Its biological effects

are primarily understood in the context of its toxicity and carcinogenicity. The mechanisms

underlying these effects at the cellular and molecular level are not well-elucidated. It is

plausible that as an azo dye, its metabolic products could be responsible for its genotoxic and

carcinogenic properties. However, dedicated studies to map these interactions to specific

signaling cascades are not readily available. Future research may explore how Ponceau MX or
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its metabolites interact with key cellular pathways, such as those involved in cell cycle

regulation, apoptosis, and DNA damage response, to exert their toxic effects.

Conclusion
Ponceau MX, also known by numerous synonyms including Acid Red 26 and Xylidine

Ponceau, remains a significant compound in the field of histology, particularly for its role in

Masson's trichrome staining. This guide has provided a detailed overview of its chemical

identity, physicochemical properties, and a comprehensive protocol for its primary application.

While its use is curtailed by its toxicological profile, a thorough understanding of this dye is

essential for researchers who utilize it as a staining reagent or encounter it in toxicological

assessments. The provided workflow diagram for Masson's trichrome staining offers a clear

visual guide for this experimental procedure. Further research is warranted to elucidate the

precise molecular mechanisms and signaling pathways through which Ponceau MX exerts its

biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://oehha.ca.gov/chemicals/ponceau-mx
https://www.benchchem.com/product/b1216454#synonyms-for-ponceau-mx-in-scientific-literature
https://www.benchchem.com/product/b1216454#synonyms-for-ponceau-mx-in-scientific-literature
https://www.benchchem.com/product/b1216454#synonyms-for-ponceau-mx-in-scientific-literature
https://www.benchchem.com/product/b1216454#synonyms-for-ponceau-mx-in-scientific-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

